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Introduction

Prosaptide TX14(A) is a synthetic 14-amino acid peptide derived from the neurotrophic region
of human saposin C, a small lysosomal protein. Early research has identified it as a potent
neuroprotective and glioprotective agent with potential therapeutic applications in a range of
neurological disorders, including peripheral neuropathies and neuropathic pain. This technical
guide provides an in-depth overview of the foundational research and development of
Prosaptide TX14(A), focusing on its mechanism of action, key experimental findings, and the
methodologies employed in its initial characterization.

Core Mechanism of Action: GPR37 and GPR37L1
Agonism

Prosaptide TX14(A) exerts its biological effects primarily by acting as a potent agonist for two
orphan G protein-coupled receptors, GPR37 (also known as Parkin-associated endothelin
receptor-like receptor, Pael-R) and GPR37L1.[1] These receptors are predominantly expressed
in the nervous system.[2]

Signaling Pathway

Upon binding to GPR37 and GPR37L1, Prosaptide TX14(A) initiates a signaling cascade
through pertussis toxin-sensitive G proteins, indicative of the involvement of the Gi/o subfamily.
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[2][3][4] This activation leads to two key downstream effects: the inhibition of adenylyl cyclase,
resulting in decreased intracellular cyclic AMP (CAMP) production, and the stimulation of the
mitogen-activated protein kinase (MAPK) pathway, specifically the phosphorylation of ERK1
(p44 MAPK) and ERK2 (p42 MAPK).[2][3][4] This signaling pathway is crucial for the observed
neuroprotective and glioprotective effects of the peptide.
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Cell Culture and Treatment h

EL Culture primary cortical astrocytes]~———— ————————————————————————————— 1
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(2. Pretreat with Prosaptide TX14(A) (e.g., 100 nM)

A

3. Induce oxidative stress (e.qg., with H202)

Analysis

Y

4. Assess cell viability (e.g., MTT or LDH assay)

5. (Optional) Transfect with GPR37/GPR37L1 siRNA prior to treatment to confirm mechanism
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(Alternative) Induce hyperglycemia via a 40% D-galactose diet

Induction of Diabetes

1. Induce diabetes in rats via a single intraperitoneal injection of streptozotocin (STZ, e.g., 50 mg/kg)

2. Confirm hyperglycemia |<

Treatment and Monitoring
Y

(3. Administer Prosaptide TX14(A) (e.g., 1 mg/kg, s.c., thrice weekly) or vehicle)

4. Monitor nerve conduction velocity (motor and sensory) and other functional measures at specified time points

Endpoint Analysis

5. Analyze nerve tissue for structural changes (e.g., axonal caliber)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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